Cas no 1261913-02-3 (2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261913-02-3
• MF: C₁₅H₁₀F₂O₄
• MW: 292.234311580658
• MDL: MFCD18322196
• CID: 1219204
• PubChem ID: 53228026
• Update Time: 2025-06-25

2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid
• MFCD18322196
• 1261913-02-3
• DTXSID60691559
• 2-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid, 95%
• 4,4'-Difluoro-3'-(methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 4,4'-Difluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322196
• Inchi： 1S/C15H10F2O4/c1-21-15(20)11-7-9(3-5-13(11)17)8-2-4-12(16)10(6-8)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key： WXOAAFAZSLMFMV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 292.05471512g/mol
• Monoisotopic Mass: 292.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic Acid

Introduction to 2-Fluoro-5-(4-Fluoro-3-methoxycarbonylphenyl)benzoic Acid (CAS No. 1261913-02-3)

2-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261913-02-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzoic acid moiety and a 4-fluoro-3-methoxycarbonylphenyl substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid is defined by its molecular formula, C₁₆H₁₁F₂O₄. The presence of fluorine atoms in the molecule imparts unique electronic and steric properties, which can influence its interactions with biological targets. The methoxycarbonyl group, on the other hand, can enhance the compound's solubility and metabolic stability, making it a promising scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced bioavailability and target selectivity. 2-Fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid is no exception. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential lead for the treatment of chronic pain and inflammatory diseases.

The anti-inflammatory activity of 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of various inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. By modulating their expression, this compound can help reduce inflammation and alleviate associated symptoms.

In addition to its anti-inflammatory properties, 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has also shown promise as an analgesic agent. Preclinical studies have demonstrated that it can effectively reduce pain sensitivity in animal models of neuropathic pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways in the central nervous system, particularly through interactions with opioid receptors.

The pharmacokinetic profile of 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical evaluation is warranted.

Beyond its potential therapeutic applications, 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid has also been explored as a tool compound in academic research. Its unique structural features make it a valuable probe for studying the structure-function relationships of various biological targets. For example, researchers have used this compound to investigate the binding modes of ligands to specific protein targets, providing insights into the molecular mechanisms underlying drug action.

In conclusion, 2-fluoro-5-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid (CAS No. 1261913-02-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties, coupled with its favorable pharmacokinetic profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and potential uses, highlighting its significance in the field of drug discovery.